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Compound of Interest

Compound Name: Trimethylolmelamine

Cat. No.: B15548211

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the health and safety
considerations essential for the proper handling of trimethylolmelamine. Given the limited
availability of a standalone, comprehensive Safety Data Sheet (SDS) for pure
trimethylolmelamine, this document compiles and extrapolates information from data on its
precursors, melamine and formaldehyde, as well as related melamine-formaldehyde resins.
This guide is intended for use by trained professionals in laboratory and research settings.

Chemical and Physical Properties

Trimethylolmelamine is a derivative of melamine and formaldehyde. It is a white, crystalline
powder used as a cross-linking agent in the production of various resins. Key identifiers for this
compound include CAS numbers 1017-56-7 and 34777-81-6.

Table 1: Physical and Chemical Properties of Trimethylolmelamine and Related Compounds
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Property Trimethylolmelamine Melamine

) ) White crystalline powder or
Appearance White crystalline powder ]

prisms

Molecular Formula CsH12N6O3 Cs3HeNe
Molecular Weight 216.20 g/mol 126.12 g/mol
Melting Point Not readily available 354 °C (sublimes)[1]
Solubility Soluble in DMSO 3.2 g/L in water at 20 °C[1]

Health and Safety Hazards

The primary health hazards associated with trimethylolmelamine are inferred from the
toxicological profiles of melamine and formaldehyde. Trimethylolmelamine itself may cause
skin, eye, and respiratory tract irritation. A significant concern is the potential for the release of
free formaldehyde, a known human carcinogen and sensitizer.

Table 2: Summary of Toxicological Data for Melamine and Hexamethylolmelamine

Route of

Substance Test Type Species Dose Reference
Exposure
] LD50 (Lethal 3161-3828
Melamine Oral Rat
Dose, 50%) mg/kg

Hexamethylol  LD50 (Lethal Intraperitonea
Mouse 800 mg/kg [2]

melamine Dose, 50%) I

Melamine is suspected of causing cancer and may damage fertility.[1] It is toxic by ingestion
and may be harmful by inhalation or skin absorption, causing irritation to the skin, eyes,
mucous membranes, and upper respiratory tract.[3] Chronic exposure to melamine can lead to

kidney injury.[4]

Formaldehyde is a known human carcinogen and can cause irritation to the eyes, nose, and

throat, as well as respiratory issues.
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Occupational Exposure Limits

Specific occupational exposure limits for trimethylolmelamine have not been established.
Therefore, it is prudent to adhere to the exposure limits for its parent compounds as a
conservative measure.

Table 3: Occupational Exposure Limits for Melamine

Organization Exposure Limit Value

WEEL (Workplace . )
) 8-hr TWA (inhalable fraction
Environmental Exposure 3 mg/m3[1]
and vapor)
Level)

Safe Handling and Storage

Proper handling and storage procedures are critical to minimize exposure to
trimethylolmelamine and potential off-gassing of formaldehyde.

Engineering Controls

« Ventilation: Always handle trimethylolmelamine in a well-ventilated area. A certified
chemical fume hood is the preferred engineering control to minimize inhalation exposure.

Personal Protective Equipment (PPE)

o Eye and Face Protection: Chemical safety goggles or a face shield should be worn to protect
against splashes and airborne particles.

o Skin Protection: Chemical-resistant gloves (e.g., nitrile or butyl rubber) are recommended. A
lab coat or chemical-resistant apron and closed-toe shoes are also essential to prevent skin
contact.

» Respiratory Protection: If handling outside of a fume hood or if dust or aerosols may be
generated, a NIOSH/MSHA-approved respirator with a particulate filter is recommended.

Handling Procedures
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Avoid creating dust.

Ground all equipment before transfer to prevent static discharge.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in areas where trimethylolmelamine is handled.

Storage

o Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.
» Keep containers tightly sealed.

» Store away from incompatible materials such as strong oxidizing agents and acids.[3]
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A flowchart illustrating the safe handling workflow for trimethylolmelamine.
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First Aid Measures

In the event of exposure, immediate action is crucial.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.

o Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while
removing contaminated clothing.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.
Seek immediate medical attention.

Spill and Disposal Procedures

o Small Spills: For small spills of solid material, carefully sweep up the material, avoiding dust
generation, and place it in a sealed container for disposal. The area can then be wiped with a
damp cloth.

» Large Spills: For larger spills, evacuate the area and follow the institution's emergency
procedures.

o Disposal: Unused or waste trimethylolmelamine should be collected in a clearly labeled,
sealed container and disposed of as chemical waste through the institution's hazardous
waste program. Do not dispose of it down the drain or in regular trash.
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A diagram outlining the logical steps for responding to a trimethylolmelamine spill.

Experimental Protocols Cited

This guide is based on a review of publicly available safety data for melamine, formaldehyde,
and related compounds. No specific experimental protocols for toxicological studies on
trimethylolmelamine were identified during the literature search. The recommendations
provided are therefore based on established best practices for handling hazardous chemicals
of a similar nature.

Disclaimer: This document is intended as a guide and does not replace a formal risk
assessment, which should be conducted by qualified personnel before handling
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trimethylolmelamine. Always consult your institution's Environmental Health and Safety (EHS)
department for specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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